2-(benzylsulfonyl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)acetamide

• IUPAC Name: 2-benzylsulfonyl-N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C20H18N2O3S2/c23-18(13-27(24,25)12-14-6-2-1-3-7-14)21-20-22-19-16-9-5-4-8-15(16)10-11-17(19)26-20/h1-9H,10-13H2,(H,21,22,23)
• InChI Key: CAVBIEKCCAHGBI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=CC=CC=C31)N=C(S2)NC(=O)CS(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C20H18N2O3S2
• Molecular Weight: 398.5 g/mol

Description

2-(benzylsulfonyl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is known for its ability to inhibit certain enzymes, making it a promising candidate for the treatment of various diseases. In

Scientific Research Applications

Antimalarial and Antiviral Potential

A comprehensive theoretical investigation highlighted the antimalarial properties of sulfonamide derivatives, including 2-(benzylsulfonyl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)acetamide, through computational calculations and molecular docking studies. These compounds demonstrated substantial in vitro antimalarial activity, with one derivative showing exceptional selectivity due to the presence of a quinoxaline moiety. Additionally, molecular docking against SARS-CoV-2 main protease and Spike Glycoprotein revealed promising binding energy, suggesting potential antiviral applications (Fahim & Ismael, 2021).

Antimicrobial Activities

Research on novel sulfonamide derivatives, including those similar to 2-(benzylsulfonyl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)acetamide, has shown significant antimicrobial activity. This includes the development of compounds with enhanced activity against a variety of microbial strains. Computational and experimental methodologies have supported the synthesis and activity correlation of these compounds, indicating their valuable application in addressing microbial resistance (Fahim & Ismael, 2019).

Enhancing Drug Metabolic Stability

Investigations into the metabolic stability of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors led to the development of analogues of 2-(benzylsulfonyl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)acetamide. Altering the heterocyclic core of these compounds successfully mitigated metabolic deacetylation, thus enhancing their stability and efficacy in targeting cancer pathways (Stec et al., 2011).

Antifungal and Antibacterial Properties

Synthesis of new heterocyclic compounds that incorporate a sulfamoyl moiety, including structures akin to 2-(benzylsulfonyl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)acetamide, has shown promise as antimicrobial agents. These compounds have been tested for both antibacterial and antifungal activities, demonstrating significant results against various pathogens. Such research indicates the potential of these compounds in developing new antimicrobial therapies (Darwish et al., 2014).